3,4-diethoxy-N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-[4-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]benzamide
• InChI: InChI=1S/C24H29N5O3/c1-5-25-22-14-16(4)26-24(29-22)28-19-11-9-18(10-12-19)27-23(30)17-8-13-20(31-6-2)21(15-17)32-7-3/h8-15H,5-7H2,1-4H3,(H,27,30)(H2,25,26,28,29)
• InChI Key: DJLQZDDAVXZROJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OCC)OCC
• Molecular Formula: C24H29N5O3
• Molecular Weight: 435.5 g/mol

Description

3,4-diethoxy-N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)benzamide is a chemical compound that has been widely researched for its potential pharmaceutical applications. This compound is also known as EMA401 and has shown promising results in preclinical studies for the treatment of chronic pain.

Scientific Research Applications

Synthesis and Characterization

• Novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems have been synthesized, showcasing the diversity in synthetic routes for complex pyrimidine derivatives. These synthetic pathways can potentially be applied to or inspire methods for synthesizing the target compound, highlighting the versatility of pyrimidine chemistry in drug design and development (Bakhite et al., 2005).

Antimicrobial Activity

• Research into substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide derivatives has shown significant antibacterial and antifungal activity, suggesting that structurally related compounds could be explored for their antimicrobial potential. This indicates the importance of pyrimidine derivatives in developing new antimicrobial agents (Vijaya Laxmi et al., 2019).

Supramolecular Chemistry

• Bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents have been synthesized, indicating the role of pyrimidine derivatives in forming hydrogen-bonded networks. Such compounds could be utilized in molecular recognition, sensor design, or as building blocks in supramolecular assemblies (Aakeröy et al., 2007).

Anticancer and Anti-inflammatory Applications

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, showcasing the therapeutic potential of pyrimidine derivatives in treating inflammation and cancer. This research underscores the importance of pyrimidine and its derivatives in medicinal chemistry for their diverse biological activities (Rahmouni et al., 2016).

Solid-Phase Synthesis

• The solid-phase synthesis of pyrimidine derivatives, including a method that can be scaled up directly on solid support, offers a valuable technique for the efficient and high-yield production of such compounds. This approach could be relevant for the synthesis of the target compound, emphasizing the efficiency of solid-phase synthesis in drug discovery and development (Meisenbach et al., 2003).